lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate
Overview
Description
Lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate is an organic compound belonging to the class of compounds known as piperidinecarboxylates. It is a white crystalline solid with a melting point of 104 °C and a molecular weight of 218.26 g/mol. It is an important intermediate in the synthesis of many compounds, including pharmaceuticals and agrochemicals.
Scientific Research Applications
Lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate is a useful reagent in the synthesis of various compounds, including pharmaceuticals and agrochemicals. It has been used in the synthesis of the anti-inflammatory drug naproxen, the antifungal agent clotrimazole, and the anti-cancer drug imatinib. It has also been used in the synthesis of the herbicide glyphosate and the insecticide chlorpyrifos.
Mechanism of Action
Lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate acts as a nucleophile, participating in a variety of nucleophilic substitution reactions. It reacts with electrophiles such as ketones, aldehydes, and halides to form new carbon-carbon bonds.
Biochemical and Physiological Effects
Lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate is not known to have any significant biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate in laboratory experiments include its low cost, its high reactivity, and its relatively low toxicity. The main limitation is that it is a volatile compound, and therefore must be handled with care.
Future Directions
Future research on lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate could focus on exploring its potential use in the synthesis of other pharmaceuticals and agrochemicals, as well as its potential applications in other areas such as catalysis and polymer chemistry. Additionally, further research could be conducted to investigate the mechanism of action of this compound and its effects on biochemical and physiological processes.
Synthesis Methods
Lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate can be synthesized through a two-step reaction. The first step involves the reaction of lithium hydride with 2-methyl-3-methoxy-2-oxopiperidine to form a lithium alkoxide. The second step involves the reaction of the lithium alkoxide with carbon dioxide to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of lithio 3-(methoxymethyl)-2-oxopiperidine-3-carboxylate can be achieved through a multi-step process involving the protection of functional groups, lithiation, and subsequent reaction with appropriate reagents.", "Starting Materials": [ "3-(methoxymethyl)-2-oxopiperidine-3-carboxylic acid", "Lithium diisopropylamide (LDA)", "Methyl iodide", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Water" ], "Reaction": [ "Protection of carboxylic acid group with methoxymethyl chloride in the presence of triethylamine", "Lithiation of the protected carboxylic acid with LDA in diethyl ether", "Reaction of the lithiated intermediate with methyl iodide to form the corresponding methyl ester", "Deprotection of the methoxymethyl group with hydrochloric acid", "Neutralization of the reaction mixture with sodium hydroxide", "Extraction of the product with diethyl ether", "Drying and concentration of the organic layer", "Purification of the crude product by column chromatography using a suitable stationary phase", "Final isolation of the desired compound as a white solid by recrystallization from a suitable solvent" ] } | |
CAS RN |
2763602-75-9 |
Molecular Formula |
C8H12LiNO4 |
Molecular Weight |
193.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
